Streptozocin

• IUPAC Name: 1-methyl-1-nitroso-3-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
• InChI: InChI=1S/C8H15N3O7/c1-11(10-17)8(16)9-4-6(14)5(13)3(2-12)18-7(4)15/h3-7,12-15H,2H2,1H3,(H,9,16)/t3-,4-,5-,6-,7+/m1/s1
• InChI Key: ZSJLQEPLLKMAKR-GKHCUFPYSA-N
• Canonical SMILES: CN(C(=O)NC1C(C(C(OC1O)CO)O)O)N=O
• Isomeric SMILES: CN(C(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)CO)O)O)N=O
• Molecular Formula: C8H15N3O7
• Molecular Weight: 265.22 g/mol
• Physical Description: Streptozocin is an off-white powder. Melting point 115 °C. Used as an anti-cancer drug. Carcinogenic., Ivory-colored or pale yellow solid; [HSDB] Light yellow crystalline solid; [MSDSonline], Solid
• Solubility: Soluble (NTP, 1992), SOL IN WATER, LOWER ALCOHOLS & KETONES., SLIGHTLY SOL IN POLAR ORG SOLVENTS; INSOL IN NON-POLAR ORGANIC SOLVENTS., 3.35e+01 g/L
• Mechanism of Action: Although its mechanism of action is not completely clear, streptozocin is known to inhibit DNA synthesis, interfere with biochemical reactions of NAD and NADH, and inhibit some enzymes involved in gluconeogenesis. Its activity appears to occur as a result of formation of methylcarbonium ions, which alkylate or bind with many intracellular molecular structures including nucleic acids. Its cytotoxic action is probably due to cross-linking of strands of DNA, resulting in inhibition of DNA synthesis., DRUG IS CAPABLE OF INHIBITING SYNTH OF DNA IN MICROORGANISMS & MAMMALIAN CELLS; IT AFFECTS ALL STAGES OF MAMMALIAN CELL CYCLE. BIOCHEMICAL STUDIES HAVE ALSO REVEALED POTENT INHIBITORY EFFECTS ON PYRIDINE NUCLEOTIDES & ON KEY ENZYMES INVOLVED IN GLYCONEOGENESIS., Mechanisms underlying cytotoxicity by the monofunctional nitrosourea streptozotocin were evaluated in DNA repair-deficient E coli mutants. Strains not proficient in recombinational repair which lack either RecA protein or RecBC gene products were highly sensitive to streptozotocin (1X10-4 to 1X10-6 M concn for 30 min at 37 °C). In contrast, cells that constituitively synthesize RecA protein and cannot initiate SOS repair mechanisms because of uncleavable LexA repressor (recAo98 lexA3) were resistant to this drug compared to a lexA3 strain. E coli cells lacking both 3-methyladenine DNA glycosylases I (tag) and II (alkA) also were highly sensitive to streptozotocin. DNA synthesis was most inhibited by streptozotocin in recA and alkA tag E coli mutants, but was suppressed less markedly in wild-type and recBC cells. DNA degradation was most extensive in recA E coli after streptozotocin treatment (400 ul 10-3 M for 30 min at 37 °C), while comparable in recBC, alkA tag, and wild-type cells. Although incr single-stranded DNA breaks were present after streptozotocin treatment in recA and recBC mutants compared to the wild type, no significant incr in DNA single-stranded breaks was noted in alkA tag E coli. Further, DNA breaks in recBC cells were repaired, while those present in recA cells were not.
• Color/Form: POINTED PLATELETS OR PRISMS FROM 95% ETHANOL, PALE-YELLOW CRYSTALS, Ivory-colored crystalline powder
• CAS RN: 18883-66-4, 66395-18-4
• Melting Point: 239 °F (Decomposes) (NTP, 1992), 115 °C

Description

Streptozocin is an antitumor antibiotic consisting of a nitrosourea moiety interposed between a methyl group and a glucosamine. It is used to treat cancer of the pancreas. Streptozocin seems to interfere with the growth of cancer cells, which are eventually destroyed.

Synthesis Analysis

The synthesis of Streptozocin involves several enzymes. StzF, an enzyme believed to form the N-N bond, and StzK, an enzyme with an unknown function, are proposed to ligate an N-nitroso-containing-compound to an unidentified glucosamine donor. The Streptozocin molecule is a methylnitrosourea attached to a single molecule of glucosamine and acts as an alkylating agent causing DNA damage and interfering with synthesis.

Molecular Structure Analysis

The molecular structure of Streptozocin consists of a nitrosourea moiety interposed between a methyl group and a glucosamine. The crystal structure of Streptozocin has been analyzed using X-ray diffraction experiments. The bond distances and angles are within the expected ranges.

Chemical Reactions Analysis

Streptozocin functions as a DNA synthesis inhibitor in both bacterial and mammalian cells. In bacterial cells, a specific interaction with cytosine moieties leads to degradation of DNA.

Physical And Chemical Properties Analysis

Streptozocin is a pale yellow or off-white crystalline powder. It is very soluble in water, ketones, and lower alcohols, but slightly soluble in polar organic solvents. Its molecular formula is C8H15N3O7 and its molecular weight is 265.22.

Scientific Research Applications

Antibiotic

. . .

Diabetes Research

. .

Alzheimer’s Disease Research

. .

Cancer Research

. .

Cardiomyopathy Research

.

Glucose Metabolism Research

. .

Mechanism of Action

Target of Action

Streptozocin is particularly toxic to the insulin-producing beta cells of the pancreas in mammals . It is used in medicine for treating certain cancers of the islets of Langerhans . The primary targets of Streptozocin are the DNA of bacterial and mammalian cells .

Mode of Action

Streptozocin inhibits DNA synthesis by causing damage to the DNA . It achieves this through alkylation and cross-linking the strands of DNA, and possibly through protein modification . In bacterial cells, a specific interaction with cytosine moieties leads to degradation of DNA .

Biochemical Pathways

Streptozocin is known to interfere with biochemical reactions of NAD and NADH, and inhibit some enzymes involved in gluconeogenesis . This disruption of normal biochemical pathways can lead to various downstream effects, including the inhibition of cell proliferation .

Pharmacokinetics

Streptozocin is rapidly metabolized, primarily in the liver . It is excreted in urine, primarily as the parent drug and its metabolites . The drug concentrates in the liver, kidney, and pancreatic beta cells . Its bioavailability is 17-25% (100% if administered intravenously) .

Result of Action

The result of Streptozocin’s action is the inhibition of DNA synthesis, leading to cell death . This is particularly impactful in the beta cells of the pancreas, where it can lead to a reduction in insulin production . In a medical context, this can reduce the size of tumors in the pancreatic islet cells and reduce symptoms of certain cancers .

Action Environment

The action, efficacy, and stability of Streptozocin can be influenced by various environmental factors. For instance, the presence of intracellular thiols, especially glutathione, can impact the generation of reactive oxygen species (ROS) in a cyclic redox reaction . Additionally, the drug’s toxicity to beta cells is explained by its relative similarity to glucose, allowing it to be transported into the cell by the glucose transport protein GLUT2 .

Safety and Hazards

Streptozocin is toxic and carries a substantial risk of toxicity. It can cause severe or life-threatening kidney problems. It can also cause a severe decrease in the number of blood cells in your bone marrow. It is recommended to avoid contact with eyes, skin, and clothing, and to avoid breathing dust.